![molecular formula C11H6Cl2NNaO2S B2663782 Sodium;2-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetate CAS No. 2377035-17-9](/img/structure/B2663782.png)
Sodium;2-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetate
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Description
Sodium;2-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetate is a useful research compound. Its molecular formula is C11H6Cl2NNaO2S and its molecular weight is 310.12. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Studies and Polymerization
Saniye Soylemez et al. (2015) explored the electrochemical copolymerization of a novel monomer with 3,4-ethylenedioxythiophene, using sodium perchlorate as part of the supporting electrolyte. This study highlighted the polymer's promising optical and electrochromic properties, which could be beneficial for developing new electrochromic devices and materials (Soylemez et al., 2015).
Antioxidant Activity
A study by M. V. B. Reddy et al. (2015) focused on synthesizing a new series of thiazole analogues with urea, thiourea, and selenourea functionality, exhibiting potent antioxidant activity. These compounds, catalyzed by sodium hydroxide, showed significant potential as antioxidant agents, warranting further investigation (Reddy et al., 2015).
Catalyzed Reactions for Therapeutic Compounds
Research by M. Elinson et al. (2013) demonstrated the use of sodium acetate in catalyzing multicomponent reactions to create compounds beneficial for cardiovascular diseases treatment. This method represents an efficient, environmentally friendly approach to synthesizing complex molecules with potential biomedical applications (Elinson et al., 2013).
Sodium Cation Carriers
M. F. Kosterina et al. (2004) reported the synthesis of compounds that can act as sodium cation carriers, useful in membrane processes. This research presents applications in selective ion transport and membrane technology, highlighting the versatility of sodium-based compounds in facilitating chemical processes (Kosterina et al., 2004).
Controlled Release Formulations
Lidong Cao et al. (2017) developed positive-charge functionalized mesoporous silica nanoparticles for controlled release of 2,4-dichlorophenoxy acetic acid sodium salt. This study underscores the potential of sodium-based compounds in environmental protection by minimizing the adverse effects of agricultural chemicals (Cao et al., 2017).
Properties
IUPAC Name |
sodium;2-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl2NO2S.Na/c12-6-1-2-8(13)7(3-6)9-5-17-10(14-9)4-11(15)16;/h1-3,5H,4H2,(H,15,16);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIWBWUBYGXKZMI-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C2=CSC(=N2)CC(=O)[O-])Cl.[Na+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2NNaO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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